(6-Iodoimidazo[1,2-b]pyridazin-2-yl)methanol

• Molecular Formula: C7H6IN3O
• Molecular Weight: 275.05 g/mol
• IUPAC Name: (6-iodoimidazo[1,2-b]pyridazin-2-yl)methanol
• InChI: InChI=1S/C7H6IN3O/c8-6-1-2-7-9-5(4-12)3-11(7)10-6/h1-3,12H,4H2
• InChI Key: QCSAKZBOQUMEND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NN2C1=NC(=C2)CO)I

Description

(6-Iodoimidazo[1,2-b]pyridazin-2-yl)methanol is a useful research compound. Its molecular formula is C7H6IN3O and its molecular weight is 275.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-amino-6-iodopyridazine (2.0 g, 9.0 mmol) in ethanol (40 mL) was added 3-chloro-2-oxopropyl acetate (2.73 g, 18.1 mmol), and the mixture was heated under reflux for 24 hr. After cooling the mixture to room temperature, saturated aqueous sodium hydrogencarbonate solution was added to the mixture, and the mixture was extracted with ethyl acetate/tetrahydrofuran. The extract was washed with saturated brine, dried over anhydrous sodium sulfate, and filtrated. The solvent was evaporated under reduced pressure, and the residue was collected by filtration and washed with ethyl acetate/hexane to give the title compound (498 mg, 20%) as a white powder.